Cas no 773118-20-0 (3-amino-3-(1H-indol-6-yl)propanoic acid)

3-amino-3-(1H-indol-6-yl)propanoic acid structure

773118-20-0 structure

Product Name:3-amino-3-(1H-indol-6-yl)propanoic acid

CAS No:773118-20-0

MF:C₁₁H₁₂N₂O₂

MW:204.225182533264

CID:6445683

PubChem ID:76846859

Update Time:2023-12-27

3-amino-3-(1H-indol-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-3-(1H-indol-6-yl)propanoic acid
- 1H-Indole-6-propanoic acid, b-aMino-
- Inchi： 1S/C11H12N2O2/c12-9(6-11(14)15)8-2-1-7-3-4-13-10(7)5-8/h1-5,9,13H,6,12H2,(H,14,15)
- InChI Key： HLCGRIOHVFIIBE-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC(C(N)CC(O)=O)=C2)C=C1

3-amino-3-(1H-indol-6-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1839227-0.05g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		0.05g	$707.0	2023-09-19
Enamine	EN300-1839227-0.1g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		0.1g	$741.0	2023-09-19
Enamine	EN300-1839227-0.25g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		0.25g	$774.0	2023-09-19
Enamine	EN300-1839227-0.5g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		0.5g	$809.0	2023-09-19
Enamine	EN300-1839227-1.0g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		1g	$842.0	2023-06-01
Enamine	EN300-1839227-2.5g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		2.5g	$1650.0	2023-09-19
Enamine	EN300-1839227-5.0g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		5g	$2443.0	2023-06-01
Enamine	EN300-1839227-10.0g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		10g	$3622.0	2023-06-01
Enamine	EN300-1839227-1g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		1g	$842.0	2023-09-19
Enamine	EN300-1839227-5g	3-amino-3-(1H-indol-6-yl)propanoic acid	773118-20-0		5g	$2443.0	2023-09-19

3-amino-3-(1H-indol-6-yl)propanoic acid Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

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